Cas no 440111-82-0 (N-Cyclopropyl-2-hydroxybenzamide)

• Product name: N-Cyclopropyl-2-hydroxybenzamide
• CAS No: 440111-82-0
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD02934388
• CID: 1086513
• PubChem ID: 822771

N-Cyclopropyl-2-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-2-hydroxybenzamide
• AC1LGK6W
• AC1Q787Y
• AG-F-55058
• CTK4I7925
• MolPort-001-529-531
• Oprea1_776511
• SureCN4048976
• 440111-82-0
• ALBB-023125
• AKOS000207230
• DTXSID60356378
• SCHEMBL4048976
• Benzamide, N-cyclopropyl-2-hydroxy-
• DB-343861
• MFCD02934388
• T7U
• G31359
• EN300-36970
• N-Cyclopropyl-2-hydroxybenzamide, AldrichCPR
• Z57473948
• UWYBOEZQGCFECQ-UHFFFAOYSA-N
• STK134554
• LS-07224
• CS-0116884

• MDL： MFCD02934388
• Inchi： InChI=1S/C10H11NO2/c12-9-4-2-1-3-8(9)10(13)11-7-5-6-7/h1-4,7,12H,5-6H2,(H,11,13)
• InChI Key： UWYBOEZQGCFECQ-UHFFFAOYSA-N
• SMILES： O=C(NC1CC1)C2=CC=CC=C2O

Computed Properties

• Exact Mass: 177.07900
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 379.3±25.0 °C at 760 mmHg
• Flash Point: 183.2±23.2 °C
• PSA: 49.33000
• LogP: 1.67530
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-Cyclopropyl-2-hydroxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-Cyclopropyl-2-hydroxybenzamide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on N-Cyclopropyl-2-hydroxybenzamide

N-Cyclopropyl-2-hydroxybenzamide (CAS No. 440111-82-0): A Comprehensive Overview

N-Cyclopropyl-2-hydroxybenzamide (CAS No. 440111-82-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and hydroxybenzamide functional groups, exhibits intriguing chemical properties that make it a valuable intermediate in drug discovery and development. In this article, we delve into the molecular structure, synthesis, applications, and recent advancements related to this compound, while also addressing common queries from researchers and industry professionals.

The molecular structure of N-Cyclopropyl-2-hydroxybenzamide features a benzamide core substituted with a hydroxyl group at the 2-position and a cyclopropyl moiety attached to the nitrogen atom. This arrangement imparts distinct electronic and steric properties, which are often exploited in the design of bioactive molecules. Researchers frequently search for "N-Cyclopropyl-2-hydroxybenzamide synthesis" or "CAS 440111-82-0 properties," highlighting the compound's relevance in synthetic chemistry. Its moderate polarity and hydrogen-bonding capacity further enhance its utility as a building block in drug design.

One of the most notable applications of N-Cyclopropyl-2-hydroxybenzamide lies in its role as a precursor for pharmaceutical intermediates. Recent studies have explored its potential in modulating enzyme activity, particularly in the context of metabolic disorders. For instance, queries like "N-Cyclopropyl-2-hydroxybenzamide biological activity" reflect growing interest in its therapeutic potential. Additionally, its stability under physiological conditions makes it a candidate for further pharmacological evaluation. The compound's compatibility with various organic solvents and its relatively low toxicity profile are also frequently discussed topics among chemists.

From a synthetic perspective, N-Cyclopropyl-2-hydroxybenzamide can be prepared through several routes, including the condensation of 2-hydroxybenzoic acid with cyclopropylamine. This method is often optimized for high yield and purity, as indicated by searches for "CAS 440111-82-0 synthesis protocol." Advances in green chemistry have also led to the development of eco-friendly synthesis methods, aligning with the broader trend toward sustainable practices in chemical manufacturing. Researchers are increasingly interested in "green synthesis of N-Cyclopropyl-2-hydroxybenzamide," underscoring the compound's role in modern synthetic strategies.

The market dynamics surrounding N-Cyclopropyl-2-hydroxybenzamide are shaped by its demand in academic and industrial research. Suppliers and manufacturers often highlight its availability in various grades, from laboratory-scale quantities to bulk orders. Searches for "buy N-Cyclopropyl-2-hydroxybenzamide" or "CAS 440111-82-0 suppliers" are common, reflecting its commercial significance. Furthermore, the compound's compatibility with high-throughput screening platforms has positioned it as a valuable tool in early-stage drug discovery programs.

In summary, N-Cyclopropyl-2-hydroxybenzamide (CAS No. 440111-82-0) is a versatile compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its synthetic accessibility and biological relevance, make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of novel therapeutic agents and chemical methodologies.